6-Bromo-N-(tetrahydro-2H-pyran-4-yl)pyridin-2-amine

• Molecular Formula: C10H13BrN2O
• Molecular Weight: 257.13 g/mol
• IUPAC Name: 6-bromo-N-(oxan-4-yl)pyridin-2-amine
• InChI: InChI=1S/C10H13BrN2O/c11-9-2-1-3-10(13-9)12-8-4-6-14-7-5-8/h1-3,8H,4-7H2,(H,12,13)
• InChI Key: NBBIBHRWDGIDHI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC2=NC(=CC=C2)Br

Description

6-Bromo-N-(tetrahydro-2H-pyran-4-yl)pyridin-2-amine is a useful research compound. Its molecular formula is C10H13BrN2O and its molecular weight is 257.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

to 2,6-dibromopyridine (100 mg, 0.42 mmol), 4-Aminotetrahydropyran (42.7 mg, 0.42 mmol) in dioxane (3 mL) while bubbling N2 was added Xantphos (24.43 mg, 0.04 mmol), CS2CO3 (316 mg, 0.97 mmol) and palladium(II) acetate (9.48 mg, 0.04 mmol). This was heated in a microwave at 130 oC for 30 mins. A small peak corresponding to product was obseved. Discontinued